(E)-N-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-3-(4-fluorophenyl)acrylamide

• IUPAC Name: (E)-3-(4-fluorophenyl)-N-(6-pyrazol-1-ylpyrimidin-4-yl)prop-2-enamide
• InChI: InChI=1S/C16H12FN5O/c17-13-5-2-12(3-6-13)4-7-16(23)21-14-10-15(19-11-18-14)22-9-1-8-20-22/h1-11H,(H,18,19,21,23)/b7-4+
• InChI Key: ISYIEYHLTPYCOK-QPJJXVBHSA-N
• Canonical SMILES: C1=CN(N=C1)C2=NC=NC(=C2)NC(=O)C=CC3=CC=C(C=C3)F
• Isomeric SMILES: C1=CN(N=C1)C2=NC=NC(=C2)NC(=O)/C=C/C3=CC=C(C=C3)F
• Molecular Formula: C16H12FN5O
• Molecular Weight: 309.30 g/mol

Description

(E)-N-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-3-(4-fluorophenyl)acrylamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas such as medicine, agriculture, and materials science. The compound is known for its unique chemical properties and has been extensively studied for its potential in drug discovery and development.

Scientific Research Applications

Antitumor Activity

Research has explored the synthesis and potential antitumor applications of pyrimidinopyrazole derivatives, including compounds structurally related to "(E)-N-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-3-(4-fluorophenyl)acrylamide". For instance, a study focusing on the synthesis and in vitro antitumor activity against the HepG2 cell line demonstrated the potential of these compounds as anticancer agents. The evaluation included molecular docking and density functional theory (DFT) studies to examine the interaction with target proteins and the stability of molecular orbitals (Fahim et al., 2019).

Kinase Inhibition

Another study delved into the design of tyrosine kinase inhibitors for cancer treatment, with focus on compounds like "(E)-N-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-3-(4-fluorophenyl)acrylamide" showing effectiveness in inhibiting epidermal growth factor receptor (EGFR). These findings underscore the compound's relevance in the development of targeted cancer therapies (Smaill et al., 2000).

Biological Interactions

The interaction of certain p-hydroxycinnamic acid derivatives, which share structural similarities with the compound , with bovine serum albumin (BSA) has been investigated to understand the binding affinity and potential biological implications. Such studies contribute to a broader understanding of the compound's behavior in biological systems (Meng et al., 2012).

Insecticidal Potential

Research into sulfonamide thiazole derivatives, related to the structure of "(E)-N-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-3-(4-fluorophenyl)acrylamide", has shown promising insecticidal effects against pests such as the cotton leafworm. This highlights the compound's potential utility beyond medical applications, possibly in agricultural settings (Soliman et al., 2020).